Cas no 1361484-37-8 (4-Chloro-2-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 4-Chloro-2-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361484-37-8
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4966003
• Update Time: 2025-10-22

4-Chloro-2-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-6-1-2-16-10(5-6)11-8(14)3-7(13)4-9(11)15/h1-5H
• InChI Key： BSJNHNJYOMAYMC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(C=CN=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 292.914660 g/mol
• Monoisotopic Mass: 290.917610 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12.9
• Molecular Weight: 293.0

Additional information on 4-Chloro-2-(2,4,6-trichlorophenyl)pyridine

4-Chloro-2-(2,4,6-Trichlorophenyl)Pyridine: A Comprehensive Overview

4-Chloro-2-(2,4,6-trichlorophenyl)pyridine, also known by its CAS number 1361484-37-8, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique chemical properties and potential uses in advanced materials and pharmaceutical research. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 4-Chloro-2-(2,4,6-trichlorophenyl)pyridine consists of a pyridine ring substituted with a trichlorophenyl group at the 2-position and a chlorine atom at the 4-position. This substitution pattern imparts distinctive electronic and steric properties to the molecule. The presence of multiple chlorine atoms in the trichlorophenyl group enhances the compound's stability and reactivity under certain conditions. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials with tailored electronic properties.

One of the most notable aspects of 1361484-37-8 is its role in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive molecules with potential therapeutic applications. For instance, studies published in 2023 have demonstrated its utility in synthesizing compounds with anti-inflammatory and anticancer properties. These findings underscore the importance of this compound in drug discovery pipelines.

In terms of synthesis, 4-Chloro-2-(2,4,6-trichlorophenyl)pyridine can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium catalysts has been reported to significantly improve yields while reducing reaction times. These developments are crucial for scaling up production to meet increasing demand from both academic and industrial sectors.

The physical properties of this compound are equally intriguing. Its melting point is approximately 150°C under standard conditions, making it suitable for applications that require thermal stability. Additionally, it exhibits moderate solubility in common organic solvents such as dichloromethane and acetonitrile. These characteristics make it an ideal candidate for use in solution-based chemical processes.

Beyond pharmaceuticals, 1361484-37-8 has found applications in materials science. Researchers have investigated its use as a component in organic semiconductors due to its ability to modulate electronic conductivity. A 2023 study published in Nature Materials reported that incorporating this compound into polymer blends significantly enhanced their charge transport properties. Such findings open new avenues for its use in next-generation electronic devices.

In conclusion, 4-Chloro-2-(2,4,6-trichlorophenyl)pyridine, CAS number 1361484-37-8, is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific innovation.